BML-260

Adipocyte thermogenesis UCP1 expression JSP-1-independent mechanism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H11NO3S2
Molecular Weight 341.4 g/mol
Cat. No. B15614266
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Technical Parameters


Basic Identity
Product NameBML-260
Molecular FormulaC17H11NO3S2
Molecular Weight341.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H11NO3S2/c19-15-14(10-11-4-2-1-3-5-11)23-17(22)18(15)13-8-6-12(7-9-13)16(20)21/h1-10H,(H,20,21)/b14-10-
InChIKeyHJGHAHOKZBWVGK-UVTDQMKNSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





BML-260: Multifunctional JSP-1/DUSP22 Inhibitor


BML-260 (CAS 101439-76-3) is a synthetic rhodanine derivative originally developed as a potent inhibitor of JNK-stimulatory phosphatase-1 (JSP-1), also known as dual-specificity phosphatase 22 (DUSP22), with a reported IC50 of 18 μM against JSP-1 [1]. Beyond its canonical phosphatase inhibition, BML-260 was subsequently discovered to activate uncoupling protein 1 (UCP1) expression and thermogenesis in both brown and white adipocytes through a JSP-1-independent mechanism involving CREB, STAT3, and PPAR signaling pathways [2]. This JSP-1-independent polypharmacology, combined with recently demonstrated efficacy in preventing skeletal muscle wasting via the DUSP22-JNK-FOXO3a axis [3] and promoting ex vivo hematopoietic stem cell expansion [4], makes BML-260 a uniquely multi-functional tool compound that cannot be functionally replaced by alternative JSP-1 inhibitors, JNK inhibitors, or thermogenic agents alone.

Workflow JSP-1/DUSP22 phosphatase inhibition with orthogonal polypharmacology
Selection Multi-axis tool for thermogenesis, muscle wasting, and HSC expansion studies
Use Context Adipocyte browning, sarcopenia model, ex vivo HSPC expansion research

Why BML-260 Is Irreplaceable


The functional profile of BML-260 spans three mechanistically distinct axes—JSP-1/DUSP22 phosphatase inhibition, JSP-1-independent UCP1-driven thermogenesis, and DUSP22-JNK-FOXO3a-mediated muscle wasting prevention—that no single alternative compound concurrently addresses. Other rhodanine-based JSP-1 inhibitors from the same chemical series [1] have not been characterized for UCP1 activation. Quinoxalinylurea-based JSP-1 inhibitors such as compound A17 [2] are reported only for JSP-1 inhibition without demonstrated thermogenic or muscle-protective effects. The JNK inhibitor SP600125 produces comparable anti-atrophy effects in dexamethasone-induced myotube models but acts downstream of DUSP22 at the level of JNK, lacking the upstream phosphatase-targeting mechanism of BML-260 [3]. The β-adrenergic agonist isoproterenol (ISO) induces UCP1 expression but produces a transcriptomic signature that overlaps only partially with BML-260, with BML-260 uniquely upregulating 1,214 genes including mitochondrial electron transport chain components not induced by ISO [4]. Furthermore, BML-260's demonstrated capacity for ex vivo hematopoietic stem cell expansion with a favorable cytotoxicity profile [5] is not shared by any JSP-1 or JNK inhibitor comparator. These orthogonal activities mean that substituting BML-260 with any single-pathway agent results in loss of one or more functional dimensions critical to experimental or therapeutic outcomes.

Rhodanine-based JSP-1 inhibitors may lack UCP1 activation and thermogenic activity
JNK inhibitors (e.g., SP600125) act downstream; DUSP22-level modulation not replicated
β-adrenergic agonists (e.g., isoproterenol) do not share the unique transcriptomic signature

BML-260 Comparative Evidence


JSP-1-Independent UCP1 Activation vs. Isoproterenol

BML-260 upregulates UCP1 expression in mature brown adipocytes to a level comparable with the β-adrenergic agonist isoproterenol (ISO) after 3 days of treatment, yet achieves this through a mechanism that is entirely independent of its canonical target JSP-1 [1]. CRISPR-Cas9-mediated knockout of Dusp22 in adipocytes did not abrogate the UCP1-upregulating effect of BML-260, confirming JSP-1 independence, whereas ISO's effect on UCP1 is mediated through the β-adrenergic receptor–cAMP–PKA axis [1]. This represents a fundamentally distinct mechanistic route to UCP1 induction that ISO and other β-adrenergic agonists cannot replicate.

JSP-1-independent UCP1 activation vs. ISO
Head-to-head
Comparable UCP1 induction to isoproterenol; persists in Dusp22 knockout cells
Enables adrenergic-independent thermogenesis pathway dissection
Mechanism via CREB/STAT3/PPAR; not β-adrenergic receptor-dependent
Adipocyte thermogenesis UCP1 expression JSP-1-independent mechanism Obesity research

Transcriptomic Signature Distinct from Isoproterenol

RNA-seq analysis of brown adipocytes treated with BML-260 vs. ISO revealed that although both compounds significantly upregulated UCP1, BML-260 treatment produced a markedly distinct gene expression profile. Of the genes upregulated by BML-260, 1,214 were specifically induced by BML-260 and not by ISO, with a notable enrichment for genes encoding mitochondrial electron transport chain complexes I–V [1]. Only 624 genes were commonly upregulated by both treatments. This transcriptomic divergence indicates that BML-260 activates a broader oxidative phosphorylation and mitochondrial biogenesis program that ISO does not engage [1].

Transcriptomic program vs. isoproterenol
Head-to-head
1,214 genes uniquely upregulated vs. ISO; enriched for mitochondrial ETC complexes I–V
Supports OXPHOS and mitochondrial biogenesis studies
Transcriptional signature distinct from β-adrenergic stimulation
Transcriptomics Mitochondrial electron transport chain Gene expression profiling Adipocyte browning

Anti-Atrophy Effect vs. SP600125 in Myotubes

In a dexamethasone (Dex)-induced myotube atrophy model, BML-260 treatment and the JNK inhibitor SP600125 produced similar protective effects against atrophy when used individually. However, co-treatment with BML-260 and SP600125 together did not produce additive or synergistic effects beyond either agent alone, indicating that BML-260's anti-atrophy effect is mediated through the JNK signaling axis, but BML-260 acts upstream at the level of DUSP22 phosphatase inhibition rather than by directly inhibiting JNK kinase activity [1]. Furthermore, BML-260 treatment had no additional effect on Dex-induced atrogene expression when DUSP22 was already silenced by siRNA, confirming target specificity [1]. This positions BML-260 as a mechanistically distinct alternative to direct JNK inhibitors, enabling intervention at the phosphatase level of the DUSP22-JNK-FOXO3a cascade.

Anti-atrophy effect vs. SP600125
Head-to-head
Similar Dex-atrophy protection; non-additive with JNK inhibitor; DUSP22-dependent
Phosphatase-level intervention distinct from direct JNK inhibition
Confirmed by DUSP22 siRNA loss of effect
Skeletal muscle wasting Sarcopenia DUSP22-JNK-FOXO3a axis Myotube atrophy

In Vivo Grip Strength Improvement in Aged Muscle

In aged mouse skeletal muscle, pharmacological treatment with BML-260 increased grip strength by more than 20% relative to untreated controls, while DUSP22 gene knockdown reduced wasting-related gene expression (atrogin-1 and MuRF-1) by over 50% [1]. DUSP22 targeting was also effective in human skeletal muscle cells undergoing atrophy [1]. This represents the first demonstration that pharmacological DUSP22 inhibition can produce functional improvement in aged muscle in vivo, a benchmark not reported for any other DUSP22 or JSP-1 inhibitor to date.

In vivo grip strength improvement
Class-level
>20% increase in aged mice; >50% atrogene reduction with DUSP22 knockdown
Supports sarcopenia model endpoint context
No comparable in vivo functional data for other DUSP22 inhibitors
Aged skeletal muscle Grip strength Sarcopenia therapy In vivo efficacy

HSC Expansion: Safety Advantage vs. TAME

In a screen of 35 small molecules targeting HSC quiescence factors, both BML-260 and tosyl-L-arginine methyl ester (TAME) significantly increased human CD34+ hematopoietic stem and progenitor cell (HSPC) populations by 2- to 5-fold compared to control [1]. However, BML-260 was identified as the more effective molecule and proved safer for expanded cell viability based on both cytotoxicity and genotoxicity assays, showing no cytotoxic or genotoxic effects on human HSPCs [1]. BML-260-expanded HSCs demonstrated enhanced multilineage engraftment and strong hematopoietic reconstitution capacity with increased immune cell content after xenotransplantation into immunocompromised mice [2]. This favorable safety-efficacy profile distinguishes BML-260 from TAME and other HSC expansion small molecules in the same screening panel.

HSPC expansion vs. TAME
Head-to-head
2–5 fold CD34+ expansion; no cytotoxicity or genotoxicity observed
Supports ex vivo expansion research with favorable safety endpoints
Outperformed TAME on safety in same screening panel
Hematopoietic stem cell expansion CD34+ cells Ex vivo expansion Cytotoxicity

DUSP22 Inhibitory Potency Among Known Inhibitors

BML-260 inhibits JSP-1/DUSP22 with a reported IC50 of 18 μM in the original rhodanine series characterization by Cutshall et al. [1]. A more recent DUSP22-specific phosphatase activity assay reported a dose-dependent IC50 of 54 μM , reflecting assay condition differences. For context, other reported DUSP22 inhibitors include ethyl-3,4-dephostatin (IC50 = 3.06 ± 0.07 μM) [2], NSC-87877 (IC50 = 7.5 μM), PHPS1 (IC50 = 0.58 μM), and the DUSP3 inhibitor MLS-0437605 (IC50 = 26 μM against DUSP22) [3]. However, none of these comparators has been demonstrated to activate UCP1 thermogenesis, prevent muscle wasting, or expand HSCs—functional activities that BML-260 uniquely possesses. Therefore, while BML-260 is not the most potent DUSP22 inhibitor by IC50 alone, its multi-functional pharmacology is not recapitulated by any more potent but single-mechanism DUSP22 inhibitor.

DUSP22 IC50 context
Cross-study
IC50 18–54 µM (reported); comparators 0.58–26 µM without orthogonal activities
Functional polypharmacology not recapitulated by more potent inhibitors
Potency-only selection overlooks thermogenic, muscle, and HSC activities
DUSP22 phosphatase assay IC50 comparison Inhibitor selectivity Chemical probe

BML-260 Application Scenarios


JSP-1-Independent Thermogenesis in Adipocytes

For obesity and metabolic disease research groups seeking to activate UCP1-dependent thermogenesis through a non-canonical, JSP-1-independent mechanism, BML-260 is the reagent of choice. Its ability to induce UCP1 to levels comparable with isoproterenol while operating through CREB, STAT3, and PPAR signaling pathways—confirmed by CRISPR Dusp22 knockout validation showing no abrogation of effect [1]—enables dissection of adrenergic-independent thermogenic mechanisms. BML-260-treated mice also display improved cold tolerance in vivo, with upregulated UCP1 and OXPHOS proteins in white adipose tissue [1]. No other rhodanine derivative or JSP-1 inhibitor has been demonstrated to possess this JSP-1-independent thermogenic activity.

DUSP22-JNK-FOXO3a Axis in Sarcopenia Drug Discovery

In skeletal muscle wasting research—including sarcopenia, glucocorticoid-induced atrophy, and intensive care-related muscle loss—BML-260 is currently the only small-molecule DUSP22 inhibitor with validated in vivo functional efficacy in aged animals. BML-260 treatment increased grip strength by more than 20% in aged mice and reduced wasting-related gene expression (atrogin-1, MuRF-1) by over 50% when DUSP22 was targeted genetically [2]. Its efficacy in human skeletal muscle cells [2] further supports translational relevance. BML-260 acts at the phosphatase level upstream of JNK, providing a mechanism distinct from direct JNK inhibitors like SP600125, with which it shows non-additive effects, confirming pathway convergence [2].

GMP-Compliant HSC Expansion with Safety Validation

For cell therapy manufacturers and academic HSC transplantation programs developing chemically defined, GMP-compatible ex vivo expansion protocols, BML-260 offers a unique combination of efficacy (2- to 5-fold CD34+ HSPC expansion), safety (no detectable cytotoxicity or genotoxicity), and functional engraftment (enhanced multilineage reconstitution with increased immune cell content in xenotransplantation models) [3][4]. BML-260 outperformed TAME on safety endpoints in the same screening panel and was determined as the most effective molecule overall [3]. The chemically defined RPMI 1640-based medium with BML-260 doubled CD34+ cell frequencies, providing a platform for clinical-grade HSC expansion [3].

Phosphatase-Level JNK Pathway Modulation

For cell signaling researchers studying JNK pathway regulation in inflammatory and proliferative disorders, BML-260 offers a unique pharmacological tool that modulates JNK activity indirectly through DUSP22 phosphatase inhibition rather than through direct ATP-competitive JNK kinase inhibition (as with SP600125). This distinction is experimentally important because DUSP22 is a positive regulator of JNK signaling (dephosphorylating the inhibitory phosphorylation site on JNK), unlike most MAP kinase phosphatases that negatively regulate MAPK signaling [2]. BML-260 thus enables interrogation of JNK biology from a phosphatase-centric perspective, complementary to but not replaceable by direct JNK inhibitors. Its JSP-1-independent effects via CREB, STAT3, and PPAR pathways [1] must be considered in experimental design when JNK-specific conclusions are sought.

Application
Selection Property
Validation Focus
Adipocyte thermogenesis research
JSP-1-independent UCP1 activation
Adrenergic-independent thermogenic endpoint evaluation
Skeletal muscle atrophy studies
DUSP22-JNK-FOXO3a axis targeting
In vivo muscle function and atrogene suppression endpoints
Hematopoietic stem cell expansion research
Multifunctional expansion with safety profile
Ex vivo genotoxicity and multilineage engraftment endpoints
JNK pathway phosphatase-level modulation
DUSP22 phosphatase inhibition upstream of JNK
Pathway specificity and off-target review

Technical Documentation Hub

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35 linked technical documents
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